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For Researchers, Scientists, and Drug Development Professionals

Introduction to Stearyltrimethylammonium Chloride
(STAC) in Cosmetic Emulsions
Stearyltrimethylammonium chloride (STAC), also known as Steartrimonium Chloride, is a

quaternary ammonium compound that serves as a versatile cationic surfactant in the

formulation of cosmetic and personal care products. Its molecular structure, featuring a

positively charged hydrophilic head and a long hydrophobic tail, allows it to adsorb onto

negatively charged surfaces like hair and skin, imparting a range of desirable properties.

STAC is predominantly utilized in hair care products such as conditioners, shampoos, and hair

masks for its excellent anti-static and hair-conditioning effects. It reduces friction between hair

strands, making hair easier to comb, softer, and more manageable. Beyond hair care, STAC

also functions as an emulsifier, helping to stabilize oil-in-water (O/W) emulsions, and can act as

a preservative due to its antimicrobial properties.

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of

Steartrimonium Chloride and concluded that it is safe for use in rinse-off products and in leave-

on products at concentrations up to 0.25%. When used as a preservative, its maximum

concentration is typically 0.1%.
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Physicochemical Properties and Functions
The multifaceted nature of STAC allows it to perform several key functions in cosmetic

emulsions.

Property/Function Description

Cationic Surfactant

As a cationic surfactant, STAC's positively

charged head group is attracted to the

negatively charged surface of hair and skin. This

interaction is the basis for its conditioning and

anti-static properties.

Hair Conditioning

STAC forms a film on the hair cuticle, which

reduces static electricity, minimizes frizz, and

enhances smoothness and combability. It is

particularly effective on chemically treated or

damaged hair.

Anti-static Agent

By neutralizing the negative charges on the hair

surface, STAC effectively prevents the buildup

of static electricity, which can cause hair to

become flyaway and difficult to style.

Emulsifier

STAC aids in the formation and stabilization of

oil-in-water (O/W) emulsions by reducing the

interfacial tension between the oil and water

phases.

Preservative

Due to its ability to disrupt the cell membranes

of microorganisms, STAC can also function as a

preservative, inhibiting the growth of bacteria,

yeast, and mold in cosmetic formulations.

Quantitative Data Summary
The concentration of STAC in a cosmetic formulation is critical to its efficacy and the overall

properties of the emulsion. The following tables provide a summary of typical concentrations

and their impact on emulsion characteristics.
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Table 1: Typical Concentration Ranges of STAC in Hair Conditioners

Concentration Range (w/w
%)

Primary Function Expected Performance

0.5 - 2.0% Anti-static, light conditioning

Good for daily use

conditioners, provides

detangling and reduces

flyaways.

2.0 - 5.0%
Deep conditioning,

emulsification

Ideal for rinse-off conditioners

for damaged hair, provides

significant softening and

smoothing.

> 5.0%
Intensive treatment, emulsion

stabilization

Used in hair masks and deep

conditioners for maximum

repair and conditioning

benefits.

Table 2: Influence of STAC Concentration on Emulsion Properties (Illustrative Data)

STAC
Concentration
(w/w %)

Co-emulsifier
(Cetearyl
Alcohol, w/w
%)

Viscosity
(mPa·s at
25°C)

Average
Droplet Size
(μm)

Zeta Potential
(mV)

1.0 3.0 3,000 - 5,000 5 - 10 +30 to +40

2.5 5.0 8,000 - 12,000 2 - 5 +40 to +50

4.0 7.0 15,000 - 25,000 1 - 3 +50 to +60

Note: These are representative values. Actual results will vary depending on the complete

formulation and processing conditions.
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The following sections provide detailed methodologies for the preparation and characterization

of a representative oil-in-water (O/W) hair conditioner emulsion containing STAC.

Formulation of a Cationic Hair Conditioner Emulsion
This protocol describes the preparation of a 200g batch of a rinse-off hair conditioner.

Materials and Equipment:

Oil Phase:

Stearyltrimethylammonium Chloride (STAC)

Cetearyl Alcohol (as a fatty alcohol/thickener)

Mineral Oil (as an emollient)

Water Phase:

Deionized Water

Glycerin (as a humectant)

Cool-down Phase:

Preservative (e.g., Phenoxyethanol)

Fragrance

Equipment:

Two heat-resistant beakers

Water bath or heating mantle

Overhead stirrer or homogenizer

Digital scale
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pH meter

Spatulas and watch glasses

Protocol:

Phase Preparation:

Water Phase: In a beaker, weigh the deionized water and glycerin.

Oil Phase: In a separate beaker, weigh the STAC, cetearyl alcohol, and mineral oil.

Heating:

Heat both the water phase and the oil phase separately to 75-80°C in a water bath. Stir

both phases occasionally until all solid components are completely melted and uniform.

Emulsification:

Once both phases have reached 75-80°C and are uniform, slowly add the oil phase to the

water phase while stirring with an overhead stirrer at a moderate speed (e.g., 500-800

rpm).

Increase the stirring speed (e.g., 1000-1500 rpm) for 10-15 minutes to ensure a fine

emulsion is formed. For smaller droplet sizes, a homogenizer can be used at this stage for

2-3 minutes.

To cite this document: BenchChem. [Application Notes and Protocols for
Stearyltrimethylammonium Chloride in Cosmetic Emulsions]. BenchChem, [2025]. [Online
PDF]. Available at:
[https://www.benchchem.com/product/b087137#stearyltrimethylammonium-chloride-in-the-
formulation-of-cosmetic-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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